Cas no 578021-54-2 (4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester)

• Product Name: 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester
• CAS No: 578021-54-2
• MF: C₁₇H₃₁NO₄
• MW: 313.432345628738
• MDL: MFCD24475760
• CID: 5226049
• Update Time: 2025-10-28

4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester

• MDL： MFCD24475760
• Inchi： 1S/C17H31NO4/c1-7-21-14(19)17(5,6)12-13-8-10-18(11-9-13)15(20)22-16(2,3)4/h13H,7-12H2,1-6H3
• InChI Key： WARDXCPVTNLUNR-UHFFFAOYSA-N
• SMILES： CCOC(C(CC1CCN(C(OC(C)(C)C)=O)CC1)(C)C)=O

Additional information on 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester

Chemical Profile of 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester (CAS No. 578021-54-2)

4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester, identified by the CAS number 578021-54-2, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are known for their structural versatility and biological activity. The presence of an ethyl ester group and a carbobenzyloxy (Boc) protecting group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural features of 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester contribute to its utility in synthetic chemistry. The piperidine ring provides a nitrogen-rich scaffold that can interact with biological targets through hydrogen bonding or ionic interactions. Additionally, the α,α-dimethyl substitution enhances the lipophilicity of the molecule, making it more suitable for membrane-bound receptors or enzymes. The Boc-protected carboxylic acid group serves as a temporary blocking group that can be selectively removed under specific conditions, allowing for further functionalization.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in drug discovery. For instance, compounds containing piperidine moieties have been explored as potential treatments for neurological disorders, infectious diseases, and cancer. The ethyl ester functionality in 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester can be hydrolyzed to yield a free carboxylic acid group, which can then be further modified via amide bond formation or other reactions. This flexibility makes it an indispensable building block in the synthesis of peptidomimetics and other bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. Piperidine derivatives have been shown to interact with various enzymes by occupying specific binding pockets. The dimethyl substitution at the α-carbon positions increases the steric bulk around this region, which can be exploited to achieve high selectivity against target enzymes. For example, studies have demonstrated that piperidine-based inhibitors can modulate the activity of kinases and proteases, which are often implicated in disease pathways. The Boc-protection allows researchers to introduce additional functional groups without premature degradation of the molecule.

The pharmaceutical industry has increasingly relied on intermediates like 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester due to their synthetic efficiency and scalability. The ability to modify these intermediates in a controlled manner enables the rapid screening of large libraries of compounds for biological activity. High-throughput screening (HTS) techniques have been particularly effective in identifying lead compounds based on structural motifs such as piperidine derivatives. Once a lead compound is identified, synthetic routes can be optimized to produce analogs with improved potency and pharmacokinetic properties.

Recent advances in computational chemistry have further enhanced the utility of 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester in drug design. Molecular modeling studies have revealed how different substituents on the piperidine ring influence binding affinity and selectivity. These insights have been used to design novel inhibitors with enhanced therapeutic profiles. For instance, virtual screening algorithms have been employed to predict how modifications at the α-carbon positions affect enzyme interactions. Such computational approaches complement experimental efforts by providing rapid predictions of molecular behavior.

The versatility of 4-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α,α-dimethyl-, ethyl ester extends beyond its role as a synthetic intermediate. It has also been explored as a precursor for radiolabeled compounds used in diagnostic imaging. By incorporating isotopes such as carbon-14 or nitrogen-15 into the molecule via subsequent reactions, researchers can develop probes for positron emission tomography (PET) or nuclear magnetic resonance (NMR) studies. These radiolabeled derivatives are invaluable tools for studying metabolic pathways and enzyme kinetics in vivo.

In conclusion,4-Piperidinepropanoic acid, CAS No, 578021-54-2, represents a critical component in modern pharmaceutical research due to its structural complexity and functional diversity. Its applications span from intermediate synthesis to lead optimization and diagnostic imaging probes. As our understanding of biological systems continues to evolve,4-Piperidinepropanoic acid, (Boc)-protected, ethyl ester, will undoubtedly remain at the forefront of medicinal chemistry innovation.